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Food Effect & Pharmacokinetics of Tucatinib

The table below summarizes the key findings from the clinical pharmacology study that investigated the

effect of food on tucatinib absorption.

Parameter
Fasted State
(Reference)

High-Fat Meal Clinical Conclusion

AUC₀–INF (Exposure) Baseline Increased 1.5-

fold

Not clinically meaningful [1]

Cₘₐₓ (Peak Concentration) Baseline Unaltered Not clinically meaningful [1]

Tₘₐₓ (Time to Peak
Concentration)

Median 1.5 hours Shifted to 4
hours

Not clinically meaningful [1]

Administration Guidance Allowed Allowed Can be taken with or without
food [1] [2] [3]
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Experimental Protocol: Food-Effect Bioavailability
Study

This protocol outlines the key design elements of a clinical study to evaluate the effect of food on the

bioavailability of an oral drug, based on the referenced tucatinib study [1].

Objective: To determine the influence of a high-fat, high-calorie meal on the rate and extent of
absorption of a single oral dose of tucatinib.

Study Design: A single-dose, open-label, randomized, two-period, two-treatment crossover study.
Subjects: Healthy adult participants (e.g., n=11 as in the reference study).

Investigational Product: Single oral dose of tucatinib (300 mg).
Treatments:

Test (Fed): Administration of tucatinib within 30 minutes after starting a high-fat, high-calorie
meal (approximately 800-1000 calories, with 50-65% of calories from fat).

Reference (Fasted): Administration of tucatinib after an overnight fast of at least 10 hours.
Washout Period: A sufficient period (e.g., ≥5 half-lives of the drug) between treatments to prevent

carryover effects.
Pharmacokinetic (PK) Sampling: Serial blood samples are collected pre-dose and at specified time

points post-dose (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24, 48, 72 hours) to characterize the plasma
concentration-time profile.

Primary PK Parameters:
AUC₀–INF: Area under the plasma concentration-time curve from time zero to infinity,

measuring total drug exposure.
Cₘₐₓ: Maximum observed plasma concentration.

Tₘₐₓ: Time to reach Cₘₐₓ.
Statistical Analysis: An analysis of variance (ANOVA) is performed on the log-transformed AUC and

Cₘₐₓ values. The food effect is considered "not clinically meaningful" if the 90% confidence intervals
for the geometric mean ratio (Fed/Fasted) of AUC and Cₘₐₓ fall within a predefined bioequivalence

range (typically 80.00% to 125.00%).

Pathway & Decision Framework for Tucatinib
Administration

The diagram below illustrates the logical pathway for determining the appropriate administration of

tucatinib, integrating food timing and other critical dosing considerations.
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Tucatinib Dosing Protocol

Administration with or without food is acceptable

Dosage: 300 mg orally, twice daily
(~12 hours apart)

Swallow tablets whole.
Do not chew, crush, or split.

If a dose is missed or vomited:
Take next dose at the regular time.

Key Considerations & Modifications

Hepatic Impairment (Child-Pugh C):
Reduce dose to 200 mg twice daily.

Strong CYP2C8 Inhibitors:
Avoid or reduce tucatinib to 100 mg twice daily.

Monitor: ALT, AST, Bilirubin every 3 weeks.

Click to download full resolution via product page
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Key Application Notes for Preclinical & Clinical
Development

Formulation Strategy: The demonstrated lack of a clinically significant food effect simplifies

formulation development and patient dosing instructions, as it reduces concerns about variable drug
exposure due to prandial state fluctuations [1].

Drug Interaction Potential: While food has minimal impact, tucatinib is a substrate of P-
glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP) [1]. Co-administration with potent

inhibitors or inducers of these transporters should be investigated, as they could potentially alter
tucatinib absorption.

Clinical Trial Dosing: In line with the food-effect data, clinical trials like the HER2CLIMB and
MOUNTAINEER studies administered tucatinib without regard to meals, supporting the feasibility

and consistency of this approach in the target patient populations [4].
Patient-Centric Dosing: The flexibility to take tucatinib with or without food enhances adherence,

which is particularly beneficial for patients on continuous long-term therapy and those with
comorbidities that affect appetite or meal timing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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